Cas no 1806671-60-2 (2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid)

• Product Name: 2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid
• CAS No: 1806671-60-2
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 4941374
• Update Time: 2025-05-25

2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H12F2O4/c13-11(14)8-5-1-3-7(4-2-6-15)9(8)10(16)12(17)18/h1,3,5-6,10-11,16H,2,4H2,(H,17,18)
• InChI Key： MIXSOBAQUNREPQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CCC=O)=C1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid

Comprehensive Analysis of 2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid (CAS No. 1806671-60-2): Properties, Applications, and Innovations

2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid (CAS No. 1806671-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethyl group and a 3-oxopropyl side chain in its mandelic acid backbone makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly relevant in the development of enzyme inhibitors and prodrugs, where its fluorinated moiety enhances metabolic stability and bioavailability.

Recent studies highlight the growing demand for fluorinated compounds in drug discovery, driven by their ability to improve pharmacokinetic properties. 2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid exemplifies this trend, as its difluoromethyl group mimics the steric and electronic effects of a hydroxyl group while resisting oxidative degradation. Researchers are exploring its potential in targeting diseases like diabetes and inflammation, where modulating enzymatic pathways is critical. Additionally, its 3-oxopropyl functionality offers a reactive handle for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, the synthesis of CAS No. 1806671-60-2 involves multi-step organic reactions, including Friedel-Crafts acylation and fluorination protocols. Optimizing these processes is a key focus area, as yield and purity directly impact downstream applications. Environmental considerations also play a role, with green chemistry principles being applied to reduce waste and energy consumption during production. Companies specializing in custom synthesis and fine chemicals are increasingly listing this compound in their catalogs, catering to the needs of academic and commercial labs.

The compound's relevance extends to agrochemical innovations, where fluorinated mandelic acid derivatives are investigated for their herbicidal and fungicidal properties. The difluoromethyl group's lipophilicity enhances membrane permeability, a trait valuable in designing crop protection agents. Regulatory agencies emphasize the importance of safety profiles for such compounds, prompting rigorous toxicity and ecotoxicity studies. This aligns with the broader industry shift toward sustainable pest management solutions.

In the context of AI-driven drug discovery, 2-(Difluoromethyl)-6-(3-oxopropyl)mandelic acid serves as a case study for computational modeling. Machine learning algorithms predict its interactions with biological targets, accelerating lead optimization. Public databases like PubChem and Reaxys feature its physicochemical data, aiding virtual screening efforts. Such integrations highlight the synergy between experimental chemistry and digital tools in modern research.

For researchers sourcing CAS No. 1806671-60-2, quality benchmarks like HPLC purity (>98%) and spectroscopic validation (NMR, MS) are essential. Suppliers often provide technical datasheets detailing storage conditions (e.g., -20°C under inert gas) and handling precautions. Collaborative platforms like chemical marketplaces facilitate transparent pricing and logistics, addressing procurement challenges in global supply chains.

Future directions for this compound include exploring its role in bioconjugation and prodrug design, leveraging its reactive ketone group for targeted delivery systems. Patent filings indicate growing intellectual property interest, particularly in combination therapies. As the scientific community prioritizes structure-activity relationship (SAR) studies, 1806671-60-2 remains a molecule of strategic importance in both academia and industry.